Cas no 762266-07-9 (4-(bis(4-fluorophenyl)(hydroxy)methyl)-3-(hydroxymethyl)benzonitrile)

4-(bis(4-fluorophenyl)(hydroxy)methyl)-3-(hydroxymethyl)benzonitrile structure
762266-07-9 structure
Product Name:4-(bis(4-fluorophenyl)(hydroxy)methyl)-3-(hydroxymethyl)benzonitrile
CAS No:762266-07-9
MF:C21H15F2NO2
MW:351.3461124897
CID:2361295
PubChem ID:69207115
Update Time:2025-04-21

4-(bis(4-fluorophenyl)(hydroxy)methyl)-3-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(bis(4-fluorophenyl)(hydroxy)methyl)-3-(hydroxymethyl)benzonitrile
    • SCHEMBL4829550
    • G15782
    • 762266-07-9
    • BNUIKEORRSAIAY-UHFFFAOYSA-N
    • 3-hydroxymethyl-4-[bis(4-fluorophenyl)hydroxymethyl]benzonitrile
    • Inchi: 1S/C21H15F2NO2/c22-18-6-2-16(3-7-18)21(26,17-4-8-19(23)9-5-17)20-10-1-14(12-24)11-15(20)13-25/h1-11,25-26H,13H2
    • InChI Key: BNUIKEORRSAIAY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)(C1C=CC(C#N)=CC=1CO)O

Computed Properties

  • Exact Mass: 351.10708505Da
  • Monoisotopic Mass: 351.10708505Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 64.3Ų
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